![molecular formula C13H17NO B1278940 1-Benzyl-2-methylpiperidin-4-one CAS No. 203661-73-8](/img/structure/B1278940.png)
1-Benzyl-2-methylpiperidin-4-one
Overview
Description
1-Benzyl-2-methylpiperidin-4-one, also known as BMPA, is a heterocyclic organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and other industrial products. It is a versatile and widely used building block in organic synthesis due to its unique structure and properties. BMPA is a bicyclic compound with a 4-membered ring, consisting of a benzyl group, a methyl group, and a piperidine ring. BMPA is a colorless liquid at room temperature and has a boiling point of 190°C.
Scientific Research Applications
Antibacterial Properties
Research has shown that derivatives of piperidine, including those related to 1-Benzyl-2-methylpiperidin-4-one, exhibit notable antibacterial properties. Specifically, compounds synthesized from various aralkyl/aryl carboxylic acids, through a series of steps involving this compound, have demonstrated significant antibacterial effectiveness (Aziz‐ur‐Rehman et al., 2017).
Synthesis of Polycyclic Indole Derivatives
1-Benzylpiperidin-4-one, closely related to this compound, has been utilized in the synthesis of new polycyclic indole derivatives. The synthesis process involves a reaction with 2-vinylaniline derivatives under specific conditions, yielding a new class of indole derivatives which have been structurally determined by NMR-spectroscopic methods (H. Walter, H. Sauter, & J. Schneider, 1993).
Antioxidant and Antimicrobial Potential
In a study focusing on 1-methylpiperidin-4-one derivatives, a novel synthesis protocol was developed for oxime esters, exhibiting enhanced biological properties, including significant antioxidant and antimicrobial activities. Certain compounds within this group showed promising antioxidant activity, as well as strong antibacterial and antifungal properties (S. T. Harini et al., 2014).
Synthesis of Benzyl-Substituted Piperidine Hydrochloride
1-Benzyl-4-[(5,6-dimethoxy-l-indanon)-2-yl] methylpiperidine hydrochloride, which incorporates the this compound structure, has been synthesized for potential industrial-scale production. This synthesis demonstrates the feasibility of producing benzyl-substituted piperidine derivatives on a larger scale (Lan Zhi-yin, 2004).
Enantioselective Synthesis
The compound has also been used in enantioselective synthesis processes. Specifically, its derivatives have been used for chiral separation in plasma using high-performance liquid chromatography, indicating its potential in enantioselective and stereochemical studies (Y. Oda et al., 1992).
Safety and Hazards
Future Directions
Piperidines, including 1-Benzyl-2-methylpiperidin-4-one, are among the most important synthetic fragments for designing drugs . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety . This suggests that there is ongoing research and potential future developments in the use of such compounds in the pharmaceutical industry.
Properties
IUPAC Name |
1-benzyl-2-methylpiperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c1-11-9-13(15)7-8-14(11)10-12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBIZOPYFPXOGAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)CCN1CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40455030 | |
Record name | 1-benzyl-2-methylpiperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40455030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
203661-73-8 | |
Record name | 1-benzyl-2-methylpiperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40455030 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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